Cas no 1780631-41-5 (3-(3-Chlorophenyl)-3-fluoro-2,2-dimethylpropanoic acid)

• Product Name: 3-(3-Chlorophenyl)-3-fluoro-2,2-dimethylpropanoic acid
• CAS No: 1780631-41-5
• MF: C₁₁H₁₂ClFO₂
• MW: 230.663186073303
• CID: 5706312
• PubChem ID: 105488761
• Update Time: 2025-05-25

3-(3-Chlorophenyl)-3-fluoro-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-765727
• 3-(3-Chlorophenyl)-3-fluoro-2,2-dimethylpropanoicacid
• 3-(3-Chlorophenyl)-3-fluoro-2,2-dimethylpropanoic acid
• 1780631-41-5
• Benzenepropanoic acid, 3-chloro-β-fluoro-α,α-dimethyl-

• Inchi： 1S/C11H12ClFO2/c1-11(2,10(14)15)9(13)7-4-3-5-8(12)6-7/h3-6,9H,1-2H3,(H,14,15)
• InChI Key： UUBZJDLGMHBCHK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(C(=O)O)(C)C)F

Computed Properties

• Exact Mass: 230.0509855g/mol
• Monoisotopic Mass: 230.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 324.4±27.0 °C(Predicted)
• pka: 3.73±0.18(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-Chlorophenyl)-3-fluoro-2,2-dimethylpropanoic acid

3-(3-Chlorophenyl)-3-fluoro-2,2-dimethylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 1780631-41-5, commonly referred to as 3-(3-Chlorophenyl)-3-fluoro-2,2-dimethylpropanoic acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of organic acids, specifically carboxylic acids, and its structure is characterized by a unique combination of substituents that confer it with distinctive chemical properties. Recent advancements in synthetic chemistry and materials science have highlighted its role in drug discovery, agrochemicals, and advanced materials.

The chemical structure of 3-(3-Chlorophenyl)-3-fluoro-2,2-dimethylpropanoic acid is defined by a central carbon chain with a carboxylic acid group at one end and a substituted aromatic ring at the other. The aromatic ring is substituted with a chlorine atom at the 3-position, while the central carbon is also bonded to a fluorine atom and two methyl groups. This arrangement creates steric hindrance around the central carbon, which can influence the molecule's reactivity and stability. The combination of halogens (chlorine and fluorine) introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule.

Recent studies have explored the synthesis of this compound using various methodologies. One notable approach involves the Friedel-Crafts acylation reaction, where an acyl chloride derivative is introduced onto an aromatic ring in the presence of a Lewis acid catalyst. This method has been optimized to achieve high yields and selectivity. Another approach utilizes Suzuki-Miyaura coupling reactions, which enable the construction of biaryl structures that are precursors to this compound. These advancements have made the synthesis of 3-(3-Chlorophenyl)-3-fluoro-2,2-dimethylpropanoic acid more efficient and scalable for industrial applications.

The physical properties of this compound are critical for its application in different fields. It has a melting point of approximately 150°C and a boiling point around 400°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its stability under thermal and oxidative conditions has been evaluated, showing minimal degradation under moderate conditions, which makes it suitable for use in various environments.

In terms of biological activity, 3-(3-Chlorophenyl)-3-fluoro-2,2-dimethylpropanoic acid has shown promising results in preclinical studies as a potential therapeutic agent. Research has demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug. Additionally, studies have explored its role as an antagonist for specific G-protein coupled receptors (GPCRs), which are key targets in treating conditions such as hypertension and neurodegenerative diseases.

The application of this compound extends beyond pharmaceuticals into agrochemicals and materials science. In agrochemistry, it has been investigated as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. In materials science, researchers have explored its use as a precursor for advanced polymers and coatings with tailored mechanical and thermal properties.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 3-(3-Chlorophenyl)-3-fluoro-2,2-dimethylpropanoic acid. Quantum mechanical calculations have revealed that the fluorine atom plays a significant role in stabilizing certain transition states during chemical reactions. Furthermore, molecular dynamics simulations have shown that the steric hindrance around the central carbon affects the molecule's conformational flexibility, which is crucial for its binding affinity to biological targets.

In conclusion, 3-(3-Chlorophenyl)-3-fluoro-2,2-dimethylpropanoic acid (CAS No. 1780631-41-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and biological studies, positions it as a valuable tool in drug discovery, agrochemicals, and materials science. Continued research into its properties will undoubtedly unlock new opportunities for its utilization in addressing global challenges in health and sustainability.